1-(2-(4-chlorophenyl)-2-oxoethyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]-4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H14ClN3O2S/c18-12-5-3-11(4-6-12)14(22)10-20-17(23)21(13-7-8-13)16(19-20)15-2-1-9-24-15/h1-6,9,13H,7-8,10H2
• InChI Key: AHDCJFLNVKQQKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol
• CAS No.: 1428352-83-3

Description

1-(2-(4-chlorophenyl)-2-oxoethyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H14ClN3O2S and its molecular weight is 359.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and structural characterization of isostructural compounds with similar chemical frameworks have been detailed, highlighting methods to achieve high yields and crystalline forms suitable for single crystal diffraction. This research underpins the foundation for developing compounds with specific biological activities (B. Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021).

Antifungal Applications

• A novel potential antifungal compound within the 1,2,4-triazole class has been synthesized, offering insight into its solubility thermodynamics and partitioning processes. This study elucidates the physicochemical properties vital for developing effective antifungal therapies (T. Volkova, I. Levshin, G. Perlovich, 2020).

Anticancer Properties

• Research on the synthesis, physical, and chemical properties of novel compounds, including derivatives of 1,2,4-triazole, has focused on their potential anticancer properties. The exploration of these compounds' structures and properties provides a foundation for developing new cancer therapies (А. Rud, A. Kaplaushenko, Yu. M. Kucheryavyi, 2016).

Biological Activities

• The synthesis and biological activities of novel triazole compounds containing the thioamide group have been studied, with findings indicating antifungal and plant growth regulating activities. These compounds' structure and activity relationships contribute to understanding how they can be utilized in medical and agricultural applications (Li Fa-qian, Qin Yong-qi, Xu Liang-zhong, L. Lude, Yang Xu-jie, W. Xin, 2005).

Additional Chemical Properties

• The preparation and characterization of compounds with specific structural features have been reported, emphasizing their antibacterial activity. This research contributes to the ongoing effort to develop new antibiotics in response to resistant bacterial strains (K. Mehta, 2016).